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Introduction
Copper-63 (⁶³Cu) is one of two stable isotopes of copper, comprising a significant portion of

naturally occurring copper. Its unique nuclear properties make it a crucial nuclide in various

scientific and medical fields. For researchers and professionals in drug development, a

thorough understanding of ⁶³Cu is essential, particularly as it serves as a precursor for the

production of medically significant radioisotopes like Copper-64 (⁶⁴Cu), which has profound

applications in positron emission tomography (PET) imaging and targeted radiotherapy.[1][2][3]

This guide provides a comprehensive overview of the core nuclear characteristics of Copper-
63, details the experimental methodologies used to determine these properties, and illustrates

key relationships and workflows through detailed diagrams.

Core Nuclear Properties
The fundamental nuclear characteristics of Copper-63 are well-defined and have been

determined through various experimental techniques. These properties are summarized in the

tables below for clarity and ease of comparison.

General and Mass Properties
This table outlines the fundamental identifiers and mass characteristics of the ⁶³Cu nucleus.
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Property Value

Symbol ⁶³Cu

Proton Number (Z) 29

Neutron Number (N) 34

Natural Abundance 69.15(15) %[4]

Atomic Mass 62.929597 g/mol [5]

Mass Excess -65.579531 MeV[6]

Binding Energy per Nucleon 8.752134 MeV[6]

Stability Stable[5][7]

Half-life Stable[8]

Spin and Electromagnetic Properties
This table details the quantum mechanical and electromagnetic properties of the ⁶³Cu nucleus,

which are critical for techniques like Nuclear Magnetic Resonance.

Property Value

Nuclear Spin (I) 3/2[5][7]

Parity Negative (-)[6]

Magnetic Dipole Moment (μ) +2.22369(13) μN[9]

Electric Quadrupole Moment (Q) -0.220(15) barn[8][9]

Nuclear Magnetic Resonance (NMR) Properties
As a nucleus with a spin of I=3/2, ⁶³Cu is NMR-active.[7] Its quadrupolar nature results in

broader signals, but it remains a valuable probe in materials science and chemistry.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://ciaaw.org/copper.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Copper-63
https://periodictable.com/Isotopes/029.63/index.html
https://periodictable.com/Isotopes/029.63/index.html
https://pubchem.ncbi.nlm.nih.gov/compound/Copper-63
https://en.wikipedia.org/wiki/Isotopes_of_copper
https://www.chemlin.org/isotope/copper-63
https://pubchem.ncbi.nlm.nih.gov/compound/Copper-63
https://en.wikipedia.org/wiki/Isotopes_of_copper
https://periodictable.com/Isotopes/029.63/index.html
https://www-nds.iaea.org/nuclearmoments/isotope_measurement_results.php?A=63&Z=29
https://www.chemlin.org/isotope/copper-63
https://www-nds.iaea.org/nuclearmoments/isotope_measurement_results.php?A=63&Z=29
https://en.wikipedia.org/wiki/Isotopes_of_copper
https://chem.ch.huji.ac.il/nmr/techniques/1d/row4/cu.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576791?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Gyromagnetic Ratio (γ) 7.1088 x 10⁷ rad T⁻¹ s⁻¹[8]

Resonance Frequency (ν₀) 11.3188 MHz at 1 T[8]

Relative Sensitivity (vs. ¹H) 0.09393[8]

Neutron Interaction Properties
The interaction of ⁶³Cu with neutrons is of paramount importance, particularly for its

transmutation into the medical isotope ⁶⁴Cu.

Property Value

Thermal Neutron Capture Cross-section (σ) for

⁶³Cu(n,γ)⁶⁴Cu
4.34 ± 0.06 barn[11]

Resonance Peak Region Several hundred eV to 100 keV[12]

Experimental Protocols
The determination of the nuclear properties listed above relies on sophisticated experimental

techniques. The following sections detail the methodologies for three key measurements.

Mass and Isotopic Abundance Determination: Mass
Spectrometry
The precise atomic mass and natural abundance of Copper-63 are determined using mass

spectrometry, most notably Multi-Collector Inductively Coupled Plasma Mass Spectrometry

(MC-ICP-MS).[13][14]

Methodology:

Sample Preparation: A high-purity copper sample is dissolved, typically in nitric acid, to

create an aqueous solution. For natural samples, this may involve complex digestion and

chemical separation procedures to isolate copper from the matrix.[15]
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Internal Standardisation: A known quantity of another element with well-characterized

isotopes (e.g., Gallium) can be added as an internal standard to correct for instrumental

mass bias.[15]

Nebulization and Ionization: The sample solution is introduced into the instrument via a

nebulizer, creating a fine aerosol. This aerosol is then passed into a high-temperature (6000-

8000 K) argon plasma, which ionizes the copper atoms.

Ion Separation: The resulting ion beam, containing both ⁶³Cu⁺ and ⁶⁵Cu⁺ ions, is directed

into a magnetic sector mass analyzer. The magnetic field deflects the ions according to their

mass-to-charge ratio, spatially separating the lighter ⁶³Cu⁺ from the heavier ⁶⁵Cu⁺.

Detection: The separated ion beams are simultaneously collected by multiple Faraday cup

detectors. The ratio of the ion currents measured in the detectors provides a precise

measurement of the ⁶³Cu/⁶⁵Cu isotope ratio.[16]

Calibration: The measurements are calibrated against certified reference materials (CRMs)

with known isotopic compositions to ensure accuracy and traceability.[16]

Nuclear Spin and Moment Determination: Nuclear
Magnetic Resonance (NMR)
The nuclear spin, magnetic dipole moment, and electric quadrupole moment of ⁶³Cu are

determined using Nuclear Magnetic Resonance (NMR) spectroscopy. Both ⁶³Cu and ⁶⁵Cu are

NMR-active with a nuclear spin of 3/2-.[7]

Methodology:

Sample Preparation: A sample containing copper(I) complexes is prepared. Copper(II) is

paramagnetic and thus not suitable for NMR.[10] The sample is placed in a strong, uniform

magnetic field (B₀).

Nuclear Spin Alignment: In the magnetic field, the ⁶³Cu nuclear spins align either with or

against the field, creating a net nuclear magnetization.

Radiofrequency Pulse Application: A radiofrequency (RF) pulse is applied, which is tuned to

the Larmor frequency of the ⁶³Cu nuclei. This pulse excites the spins, tipping the net
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magnetization vector.

Signal Detection (Free Induction Decay): After the RF pulse, the nuclei relax back to their

equilibrium state, precessing around the main magnetic field. This precession induces a

current in a detector coil, which is recorded as a Free Induction Decay (FID) signal.

Fourier Transformation: The time-domain FID signal is converted into a frequency-domain

spectrum via a Fourier transform. The resulting spectrum shows peaks at the resonance

frequencies of the ⁶³Cu nuclei.

Data Analysis: The spin (I) is confirmed by the multiplicity of the signals under certain

conditions. The precise frequency of the signal (chemical shift) provides information about

the local chemical environment. The interaction of the electric quadrupole moment with local

electric field gradients leads to significant line broadening, which can be analyzed to

determine the magnitude of the quadrupole moment.[17][18]

Neutron Capture Cross-Section Determination: Neutron
Activation Analysis (NAA)
The thermal neutron capture cross-section is a measure of the probability that a ⁶³Cu nucleus

will capture a neutron. It is a critical parameter for producing ⁶⁴Cu and is commonly measured

using the activation method.[11]

Methodology:

Sample and Monitor Preparation: A precisely weighed, high-purity Copper-63 target is

prepared. A flux monitor, such as a gold or cobalt foil with a well-known activation cross-

section, is often co-irradiated.

Irradiation: The target and monitor are placed in a known, stable thermal neutron flux,

typically within a nuclear reactor.[11][19] The sample is irradiated for a specific duration.

During irradiation, ⁶³Cu atoms capture neutrons via the ⁶³Cu(n,γ)⁶⁴Cu reaction.

Cooling and Measurement: After irradiation, the sample is removed and allowed to "cool" for

a period to let short-lived interfering radioisotopes decay.
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Gamma-Ray Spectrometry: The activated sample is then placed in front of a high-purity

germanium (HPGe) detector to measure the gamma rays emitted from the decay of the

product nuclide, ⁶⁴Cu. ⁶⁴Cu has a half-life of 12.7 hours and decays via positron emission,

electron capture, and beta decay, but the annihilation photons at 511 keV or the 1345 keV

gamma-ray from the decay to ⁶⁴Ni are often used for quantification.[7][11][20]

Cross-Section Calculation: The activity of the ⁶⁴Cu produced is calculated from the

measured gamma-ray counts, correcting for detector efficiency, decay time, and gamma-ray

intensity. The neutron capture cross-section is then derived using the known neutron flux

(determined from the monitor foil), the number of ⁶³Cu target atoms, and the measured

activity of ⁶⁴Cu.

Visualizations: Workflows and Relationships
The following diagrams, rendered using the DOT language, illustrate key concepts related to

the properties and applications of Copper-63.
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Caption: Workflow for Neutron Activation Analysis of ⁶³Cu.
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Fundamental Constituents
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Caption: Logical relationships of ⁶³Cu nuclear properties.
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Caption: Pathway from ⁶³Cu to medical applications.
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Applications in Research and Drug Development
While ⁶³Cu itself is stable, its role as a precursor to medically relevant radioisotopes is of

immense interest to the scientific and pharmaceutical communities.

Production of Copper-64 (⁶⁴Cu): The most significant application of ⁶³Cu is its use as a

starting material for the production of ⁶⁴Cu via neutron capture.[1][21] ⁶⁴Cu is an almost ideal

"theranostic" radionuclide because its decay scheme includes both positron emission (β⁺) for

PET imaging and beta-minus emission (β⁻) for targeted radiotherapy.[3][7][22] This dual

capability allows for the development of single drug candidates that can be used for both

diagnosing and treating diseases, particularly cancer.

Production of Other Radioisotopes: ⁶³Cu is also used to produce other radioisotopes, such

as Zinc-62 (⁶²Zn) and Copper-62 (⁶²Cu), which are positron emitters used in PET imaging.

[21]

Fundamental Research: As a stable isotope with a non-zero nuclear spin, ⁶³Cu is employed

in NMR and Nuclear Quadrupole Resonance (NQR) studies to investigate the structure,

bonding, and dynamics of copper-containing materials, including high-temperature

superconductors and biological molecules.[21]

The ability to produce ⁶⁴Cu from abundant, natural ⁶³Cu provides a reliable and scalable

pathway for the development of novel radiopharmaceuticals. Researchers in drug development

leverage this by attaching ⁶⁴Cu to targeting vectors like peptides, antibodies, or small

molecules, creating agents that can seek out specific disease markers (e.g., receptors

overexpressed on cancer cells) for highly specific imaging and therapy.[23]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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